Cas no 2163-55-5 (Acetic acid;3-chloro-2,2-dimethylpropan-1-ol)
2163-55-5 structure
Product Name:Acetic acid;3-chloro-2,2-dimethylpropan-1-ol
CAS No:2163-55-5
MF:C7H15ClO3
MW:182.645201921463
CID:2835982
PubChem ID:71350702
Update Time:2025-04-21
Acetic acid;3-chloro-2,2-dimethylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
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- Acetic acid--3-chloro-2,2-dimethylpropan-1-ol (1/1)
- DTXSID00776495
- 2163-55-5
- Acetic acid;3-chloro-2,2-dimethylpropan-1-ol
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- Inchi: 1S/C5H11ClO.C2H4O2/c1-5(2,3-6)4-7;1-2(3)4/h7H,3-4H2,1-2H3;1H3,(H,3,4)
- InChI Key: DZXCZLHJUZRPIM-UHFFFAOYSA-N
- SMILES: ClCC(C)(C)CO.OC(C)=O
Computed Properties
- Exact Mass: 182.0709720Da
- Monoisotopic Mass: 182.0709720Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 83.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Acetic acid;3-chloro-2,2-dimethylpropan-1-ol Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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